Cas no 2411336-59-7 ((2E)-N-benzyl-N-(1-cyanocyclobutyl)-4-(dimethylamino)but-2-enamide)

(2E)-N-benzyl-N-(1-cyanocyclobutyl)-4-(dimethylamino)but-2-enamide is a structurally distinct enamide derivative featuring a cyclobutyl cyanide moiety and a dimethylamino-substituted butenamide framework. Its unique architecture, combining a rigid cyclobutyl ring with a flexible N-benzyl and dimethylamino group, offers potential utility in medicinal chemistry and organic synthesis. The presence of both electron-withdrawing (cyano) and electron-donating (dimethylamino) groups may enhance reactivity in selective transformations, such as Michael additions or cyclizations. The (2E)-alkene configuration ensures defined stereochemistry, advantageous for applications requiring precise molecular geometry. This compound serves as a versatile intermediate for developing pharmacologically active molecules or as a scaffold for studying structure-activity relationships.

(2E)-N-benzyl-N-(1-cyanocyclobutyl)-4-(dimethylamino)but-2-enamide structure

2411336-59-7 structure

Product Name:(2E)-N-benzyl-N-(1-cyanocyclobutyl)-4-(dimethylamino)but-2-enamide

CAS No:2411336-59-7

MF:C₁₈H₂₃N₃O

MW:297.39472413063

CID:5914234

PubChem ID:165767070

Update Time:2025-10-28

(2E)-N-benzyl-N-(1-cyanocyclobutyl)-4-(dimethylamino)but-2-enamide Chemical and Physical Properties

Names and Identifiers

- (2E)-N-benzyl-N-(1-cyanocyclobutyl)-4-(dimethylamino)but-2-enamide
- 2411336-59-7
- Z3952174990
- EN300-26578032
- Inchi： 1S/C18H23N3O/c1-20(2)13-6-10-17(22)21(18(15-19)11-7-12-18)14-16-8-4-3-5-9-16/h3-6,8-10H,7,11-14H2,1-2H3/b10-6+
- InChI Key： SRIFYYOVAIDPIR-UXBLZVDNSA-N
- SMILES： O=C(/C=C/CN(C)C)N(CC1C=CC=CC=1)C1(C#N)CCC1

Computed Properties

Exact Mass: 297.184112366g/mol
Monoisotopic Mass: 297.184112366g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 22
Rotatable Bond Count: 6
Complexity: 450
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 47.3Å²

(2E)-N-benzyl-N-(1-cyanocyclobutyl)-4-(dimethylamino)but-2-enamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26578032-0.05g	(2E)-N-benzyl-N-(1-cyanocyclobutyl)-4-(dimethylamino)but-2-enamide	2411336-59-7	95.0%	0.05g	$246.0	2025-03-20

(2E)-N-benzyl-N-(1-cyanocyclobutyl)-4-(dimethylamino)but-2-enamide Related Literature

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Additional information on (2E)-N-benzyl-N-(1-cyanocyclobutyl)-4-(dimethylamino)but-2-enamide

(2E)-N-benzyl-N-(1-cyanocyclobutyl)-4-(dimethylamino)but-2-enamide: A Comprehensive Overview

The compound with CAS No. 2411336-59-7, known as (2E)-N-benzyl-N-(1-cyanocyclobutyl)-4-(dimethylamino)but-2-enamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a benzyl group, a cyanocyclobutyl moiety, and a dimethylamino substituent. These elements collectively contribute to its intriguing chemical properties and potential applications.

Recent studies have highlighted the importance of cyanocyclobutane derivatives in the development of novel therapeutic agents. The cyanocyclobutyl group in this compound is particularly notable for its ability to engage in specific molecular interactions, making it a valuable component in drug design. Researchers have explored its role in modulating enzyme activity, with promising results in inhibiting key enzymes associated with neurodegenerative diseases.

The benzyl group attached to the molecule serves as a versatile functional group, enhancing the compound's stability and bioavailability. This feature is crucial for its potential use in pharmaceutical applications, where molecular stability is paramount. Additionally, the dimethylamino substituent contributes to the molecule's ability to form hydrogen bonds, further enhancing its compatibility with biological systems.

From a synthetic perspective, the construction of this compound involves a series of intricate reactions, including nucleophilic substitutions and enamine formations. The synthesis pathway has been optimized to ensure high yields and purity, making it feasible for large-scale production. Recent advancements in catalytic methods have further streamlined the synthesis process, reducing costs and improving efficiency.

In terms of applications, this compound has shown potential in several areas. Its ability to act as a selective inhibitor of certain protein kinases makes it a promising candidate for anticancer drug development. Furthermore, its unique electronic properties have led to investigations into its use as a component in advanced materials, such as organic semiconductors and optoelectronic devices.

Recent research has also focused on the environmental impact of this compound. Studies indicate that it exhibits low toxicity and biodegradability under controlled conditions, which aligns with current sustainability trends in chemical manufacturing. This attribute is particularly appealing for industries seeking eco-friendly alternatives without compromising performance.

In conclusion, (2E)-N-benzyl-N-(1-cyanocyclobutyl)-4-(dimethylamino)but-2-enamide represents a significant advancement in organic chemistry. Its combination of structural complexity and functional versatility positions it as a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to make a lasting impact across multiple disciplines.